Cas no 1807149-84-3 (6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde)
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
-
- Inchi: 1S/C9H10F2N2O/c1-5-7(9(10)11)2-6(3-12)13-8(5)4-14/h2,4,9H,3,12H2,1H3
- InChI Key: KSPJRGRFGGZEJI-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CN)=NC(C=O)=C1C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- XLogP3: 0.5
- Topological Polar Surface Area: 56
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016757-250mg |
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde |
1807149-84-3 | 95% | 250mg |
$970.20 | 2022-03-31 | |
| Alichem | A029016757-1g |
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde |
1807149-84-3 | 95% | 1g |
$2,981.85 | 2022-03-31 |
6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
Research Brief on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1807149-84-3)
In recent years, the compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1807149-84-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. The structural features of this compound, particularly the presence of the difluoromethyl group, are known to enhance metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.
Recent studies have focused on the application of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde in the development of novel kinase inhibitors and protease inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders. The compound's reactivity, particularly at the aldehyde and aminomethyl groups, allows for versatile modifications, enabling the creation of diverse chemical libraries for high-throughput screening.
Another notable application of this compound is in the field of covalent drug discovery. The aldehyde moiety can form reversible covalent bonds with nucleophilic residues in target proteins, such as cysteine, facilitating the design of targeted covalent inhibitors. A recent preprint on bioRxiv highlighted its use in the development of covalent inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study reported that derivatives of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde exhibited potent inhibitory activity with IC50 values in the nanomolar range.
From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A 2022 patent (WO2022156789) disclosed an improved synthetic route that enhances yield and purity, addressing previous challenges associated with the instability of the aldehyde group. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.
In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1807149-84-3) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Ongoing research continues to uncover its potential, particularly in the design of covalent inhibitors and targeted therapies. Future studies may explore its utility in other disease contexts, such as oncology and inflammatory disorders, further solidifying its role in modern drug discovery.
1807149-84-3 (6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)